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Compound of Interest

Compound Name: Theobromine-d3

Cat. No.: B12408997 Get Quote

Essential Safety and Handling Guide for
Theobromine-d3
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Theobromine-d3. The following procedural steps

and data will ensure the safe handling and disposal of this compound in a laboratory setting.

Hazard Identification and Physicochemical
Properties
Theobromine-d3 is a deuterated form of Theobromine, a methylxanthine alkaloid.[1] While

specific toxicity data for the deuterated compound is limited, the safety precautions are based

on the known properties of Theobromine. Theobromine-d3 is harmful if swallowed and may

cause eye, skin, and respiratory tract irritation.[2][3]

Physicochemical Data Summary:
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Property Value

Chemical Formula C₇H₅D₃N₄O₂[2]

Molecular Weight 183.19 g/mol

Physical State Solid, white to off-white powder[2][3]

Melting Point 345 - 350 °C (653 - 662 °F)[2]

Water Solubility 0.33 g/L[2]

Storage Temperature Room temperature[2]

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following personal protective equipment

must be worn when handling Theobromine-d3.

PPE Requirements:

Body Part Required PPE Specifications

Eyes/Face
Safety goggles with side-

shields or a face shield

Must conform to EN 166 (EU)

or OSHA 29 CFR 1910.133

(US) standards.[3][4]

Hands
Chemical-resistant gloves

(e.g., nitrile rubber)

Inspect gloves before use and

dispose of them properly after

handling.[2][4]

Body
Laboratory coat or impervious

clothing

Long-sleeved to prevent skin

contact.[2][4]

Respiratory

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Required when ventilation is

inadequate or when handling

large quantities that may

generate dust.[4]
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Adherence to a strict operational protocol is essential for the safe handling of Theobromine-
d3.

Experimental Workflow:
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Figure 1. Workflow for safely handling Theobromine-d3.
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Protocol:

Engineering Controls: Always handle Theobromine-d3 in a well-ventilated area, preferably

within a chemical fume hood to minimize inhalation exposure.[2][3] Ensure that eyewash

stations and safety showers are readily accessible.[3][4]

Handling:

Avoid the formation of dust and aerosols.[2]

Wash hands thoroughly after handling the compound.[4]

Do not eat, drink, or smoke in the laboratory area.[4]

Storage: Store Theobromine-d3 in a tightly closed container in a dry and well-ventilated

place at room temperature.[2][3]

Spill and Emergency Procedures
In the event of a spill or exposure, follow these procedures immediately.

Emergency Actions:
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Incident Procedure

Skin Contact

Wash the affected area immediately with soap

and plenty of water.[2] If irritation persists, seek

medical attention.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3] Seek immediate

medical attention.[3]

Inhalation

Move the individual to fresh air.[2] If breathing is

difficult, provide oxygen.[3] Seek medical

attention.[2]

Ingestion

Do NOT induce vomiting.[2] Rinse the mouth

with water and seek immediate medical

attention.[2][3]

Spill

For small spills, carefully sweep up the solid

material, avoiding dust generation, and place it

in a suitable, closed container for disposal.[2][3]

For large spills, evacuate the area and contact

emergency services.

Disposal Plan
Proper disposal of Theobromine-d3 and its containers is crucial to prevent environmental

contamination.

Disposal Protocol:

Waste Collection: Collect all waste material, including unused Theobromine-d3 and any

contaminated materials (e.g., gloves, wipes), in a clearly labeled, sealed container.

Disposal Method: Dispose of the chemical waste through a licensed professional waste

disposal service.[2] Do not allow the product to enter drains or waterways.[2]
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Container Disposal: Empty containers may retain product residue and should be

decontaminated before disposal or recycling.[5] If recycling is not possible, puncture the

containers to prevent reuse and dispose of them according to local regulations.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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